Cas no 1882554-70-2 (4-bromo-N-tert-butylthiophene-3-carboxamide)
4-bromo-N-tert-butylthiophene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 4-bromo-N-tert-butylthiophene-3-carboxamide
- 3-Thiophenecarboxamide, 4-bromo-N-(1,1-dimethylethyl)-
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- Inchi: 1S/C9H12BrNOS/c1-9(2,3)11-8(12)6-4-13-5-7(6)10/h4-5H,1-3H3,(H,11,12)
- InChI Key: CQGMLGJSPWRKKR-UHFFFAOYSA-N
- SMILES: C1SC=C(Br)C=1C(NC(C)(C)C)=O
Experimental Properties
- Density: 1.417±0.06 g/cm3(Predicted)
- Boiling Point: 345.9±27.0 °C(Predicted)
- pka: 14.59±0.46(Predicted)
4-bromo-N-tert-butylthiophene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AZ99841-1g |
4-bromo-N-tert-butylthiophene-3-carboxamide |
1882554-70-2 | 98% | 1g |
$142.00 | 2024-04-20 | |
| A2B Chem LLC | AZ99841-5g |
4-bromo-N-tert-butylthiophene-3-carboxamide |
1882554-70-2 | 98% | 5g |
$402.00 | 2024-04-20 | |
| A2B Chem LLC | AZ99841-10g |
4-bromo-N-tert-butylthiophene-3-carboxamide |
1882554-70-2 | 98% | 10g |
$662.00 | 2024-04-20 | |
| A2B Chem LLC | AZ99841-25g |
4-bromo-N-tert-butylthiophene-3-carboxamide |
1882554-70-2 | 98% | 25g |
$1316.00 | 2024-04-20 |
4-bromo-N-tert-butylthiophene-3-carboxamide Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 4-bromo-N-tert-butylthiophene-3-carboxamide
Recent Advances in the Study of 4-bromo-N-tert-butylthiophene-3-carboxamide (CAS: 1882554-70-2) in Chemical Biology and Pharmaceutical Research
4-bromo-N-tert-butylthiophene-3-carboxamide (CAS: 1882554-70-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This thiophene-based carboxamide derivative has shown promising potential in various applications, including drug discovery and medicinal chemistry. The compound's unique structural features, particularly the bromine substitution at the 4-position and the tert-butyl carboxamide group, contribute to its distinctive chemical properties and biological activities.
Recent studies have focused on the synthetic pathways and optimization of 4-bromo-N-tert-butylthiophene-3-carboxamide. Researchers have developed improved methods for its preparation, achieving higher yields and purity levels. These advancements are crucial for ensuring the compound's availability for further pharmacological evaluation and structure-activity relationship studies. The compound serves as a valuable building block in organic synthesis, particularly in the construction of more complex heterocyclic systems with potential therapeutic applications.
In pharmacological research, preliminary investigations have revealed interesting biological activities associated with 4-bromo-N-tert-butylthiophene-3-carboxamide. The compound has demonstrated moderate inhibitory effects against certain enzymatic targets, suggesting potential applications in the development of novel therapeutic agents. Current research is exploring its interactions with various biological targets, with particular attention to its potential as a kinase inhibitor or modulator of specific signaling pathways.
The physicochemical properties of 4-bromo-N-tert-butylthiophene-3-carboxamide have been thoroughly characterized in recent studies. Researchers have determined its solubility profile, stability under various conditions, and partition coefficients, which are essential parameters for drug development. These studies provide valuable insights into the compound's drug-like properties and potential for further optimization.
Structural modifications of 4-bromo-N-tert-butylthiophene-3-carboxamide have been explored to enhance its biological activity and pharmacokinetic properties. Several research groups have reported the synthesis of analogs with variations in the thiophene ring or the carboxamide moiety. These structure-activity relationship studies aim to identify more potent and selective derivatives for specific therapeutic applications.
Recent computational studies have employed molecular docking and dynamics simulations to predict the binding modes of 4-bromo-N-tert-butylthiophene-3-carboxamide with potential biological targets. These in silico approaches have provided valuable hypotheses about the compound's mechanism of action and have guided the design of more targeted derivatives. The combination of computational and experimental approaches represents a powerful strategy in the ongoing investigation of this compound.
In the context of drug discovery, 4-bromo-N-tert-butylthiophene-3-carboxamide has been evaluated as a potential scaffold for the development of novel antimicrobial agents. Preliminary results suggest activity against certain bacterial strains, although further optimization is needed to improve potency and selectivity. The compound's unique structural features offer opportunities for the development of new classes of antimicrobials with potentially novel mechanisms of action.
Future research directions for 4-bromo-N-tert-butylthiophene-3-carboxamide include more extensive biological screening, detailed mechanistic studies, and further structural optimization. The compound's versatility as a synthetic intermediate and its demonstrated biological activities make it a promising candidate for continued investigation in chemical biology and pharmaceutical research. Ongoing studies are expected to provide deeper insights into its therapeutic potential and applications in drug discovery.
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